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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzonitrile

Cat. No.: B165117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 2-
Fluoro-5-methoxybenzonitrile (CAS No. 127667-01-0). The information is compiled from

various supplier safety data sheets and toxicological resources to assist researchers and

professionals in the safe handling, storage, and use of this compound.

Hazard Identification and Classification
2-Fluoro-5-methoxybenzonitrile is classified as a hazardous substance. The signal word for

this chemical is "Danger".[1][2] The following tables summarize its hazard classifications and

statements according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Acute Toxicity, Inhalation 3

Skin Corrosion/Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3

Source:[1][2]

Table 2: GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H301 + H311 + H331
Toxic if swallowed, in contact

with skin or if inhaled.[1][2][3]

Hazard H315 Causes skin irritation.[1][2]

Hazard H335
May cause respiratory

irritation.[1][2]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

Precautionary P270
Do not eat, drink or smoke

when using this product.[3]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[3]

Precautionary P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[3]

Precautionary P302 + P352
IF ON SKIN: Wash with plenty

of water.[3]

Precautionary P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

Precautionary P361 + P364

Take off immediately all

contaminated clothing and

wash it before reuse.[3]

Precautionary P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]

Source:[1][2][3]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Fluoro-5-methoxybenzonitrile is

provided in the table below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₈H₆FNO

Molecular Weight 151.14 g/mol [2][4]

Appearance White to almost white powder to crystal[4]

Melting Point 80 - 84 °C[4]

Purity ≥ 98% (GC)[4]

Storage Temperature 2 - 8 °C[4]

Source:[2][4]

Experimental Protocols for Toxicological
Assessment
While specific quantitative toxicity data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 2-Fluoro-5-methoxybenzonitrile are not readily available in the

searched literature, this section outlines the detailed methodologies for key toxicological

experiments that are typically conducted to determine such safety parameters.

Acute Oral Toxicity - Limit Test
The acute oral toxicity is often determined using a limit test, as described in regulatory

guidelines.

Objective: To determine if a substance is likely to cause death at a specified dose.

Methodology:
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Animal Model: Typically, young adult rats of a single sex (usually females, as they are often

slightly more sensitive) are used.

Dosage: A limit dose of 2000 mg/kg body weight is commonly used. For substances with

expected higher toxicity, a lower starting dose is selected.

Administration: The test substance is administered in a single dose by gavage using a

stomach tube.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Skin Irritation - In Vitro Reconstructed Human Epidermis
(RhE) Test (OECD 439)
This in vitro test is used to predict the skin irritation potential of chemicals.

Objective: To assess the potential of a substance to cause skin irritation.

Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional model

of human-derived epidermal keratinocytes.

Application: The test chemical is applied topically to the surface of the skin tissue model.

Exposure and Incubation: The exposure time is typically up to 60 minutes, followed by a

post-exposure incubation period of approximately 42 hours.

Viability Assessment: Cell viability is measured using the MTT assay. The reduction of MTT

to a blue formazan salt by metabolically active cells is quantified by measuring the optical

density.
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Classification: A chemical is classified as an irritant if the tissue viability is reduced below a

certain threshold (e.g., ≤ 50%) compared to the negative control.

Respiratory Irritation - In Vitro Reconstructed Human
Airway Epithelium Model
This in vitro method is used to assess the potential for respiratory tract irritation.

Objective: To evaluate the irritant effect of a chemical on the respiratory epithelium.

Methodology:

Test System: A three-dimensional model of human bronchial or tracheal epithelium cultured

at the air-liquid interface.

Exposure: The test substance is applied to the apical surface of the tissue model, mimicking

inhalation exposure.

Endpoint Measurement: A variety of endpoints can be measured, including cytotoxicity (e.g.,

LDH release), changes in tissue morphology, and the release of inflammatory mediators

(e.g., cytokines and chemokines).

Data Analysis: The results are compared to negative and positive controls to determine the

irritant potential of the substance.

Safety Workflows and Logical Relationships
The following diagrams, generated using Graphviz, illustrate key workflows and logical

relationships for handling and responding to incidents involving 2-Fluoro-5-
methoxybenzonitrile.
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Hazard Identification
Risk Assessment & Control

Safe Handling & Storage

Identify Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin Irritation
- Respiratory Irritation

Assess Risks of ExposureLeads to

Use in a well-ventilated area
(e.g., fume hood)

Wear appropriate PPE:
- Gloves

- Lab coat
- Eye protection

Avoid contact with skin, eyes, and clothing.
Avoid ingestion and inhalation.

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

Click to download full resolution via product page

Caption: Hazard Identification and Mitigation Workflow for 2-Fluoro-5-methoxybenzonitrile.

Inhalation Skin Contact Eye Contact Ingestion

Exposure to 2-Fluoro-5-methoxybenzonitrile

Move to fresh air.
Keep at rest.

Seek medical attention.

Remove contaminated clothing.
Wash skin with soap and water.

Seek medical attention.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek medical attention.

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First Aid Response Protocol for Exposure to 2-Fluoro-5-methoxybenzonitrile.

Conclusion
2-Fluoro-5-methoxybenzonitrile is a compound with significant acute toxicity, as well as being

a skin and respiratory irritant. While specific quantitative toxicological data is not widely

published, the provided hazard classifications and precautionary statements necessitate

stringent safety measures. Researchers and drug development professionals must adhere to

the recommended handling, storage, and personal protective equipment guidelines to minimize
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exposure risks. The experimental protocols outlined in this guide provide a framework for the

types of studies required for a more comprehensive toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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